Cas no 2229349-27-1 (tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate
• CAS No: 2229349-27-1
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 6290885
• PubChem ID: 165756358
• Update Time: 2025-10-12

tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate
• 2229349-27-1
• tert-butyl N-[3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenyl]carbamate
• EN300-1884587

• Inchi： 1S/C15H23FN2O3/c1-14(2,3)21-13(19)18-10-6-7-12(16)11(8-10)15(4,9-17)20-5/h6-8H,9,17H2,1-5H3,(H,18,19)
• InChI Key： ZHOZSRONLLERGO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(CN)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate

tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate, identified by the CAS number 2229349-27-1, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

Structurally, the compound features a tert-butyl group attached to a phenylcarbamate moiety, which is further substituted with a fluorine atom at the para position. The presence of the amino and methoxy groups introduces additional functional diversity, making this compound versatile for various chemical transformations. The interplay of these functional groups contributes to its unique reactivity and selectivity in different chemical environments.

Recent studies have focused on the synthesis of this compound, employing innovative strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-end applications. For instance, researchers have reported the use of this compound as an intermediate in the development of novel pharmaceutical agents targeting specific enzymatic pathways.

In the agricultural sector, this compound has shown promise as a potential biopesticide due to its ability to inhibit key enzymes in pests without causing significant harm to non-target species. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling crop-damaging insects, thereby reducing the reliance on conventional chemical pesticides.

Beyond its practical applications, this compound has also been utilized as a model system for studying chemical reactivity and catalysis. Its structure allows for detailed investigations into stereochemical outcomes and reaction mechanisms, providing valuable insights for chemists designing new molecules with specific functionalities.

The environmental impact of this compound has been another area of focus. Researchers have evaluated its biodegradability under various conditions and found that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This characteristic makes it an eco-friendly alternative to traditional chemicals in certain applications.

In conclusion, tert-butyl N-3-(1-amino-2-methoxypropan-2-yl)-4-fluorophenylcarbamate stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial settings.